2,4-Dibromophenyl 3,4-dimethoxybenzoate

• Molecular Formula: C15H12Br2O4
• Molecular Weight: 416.06g/mol
• IUPAC Name: (2,4-dibromophenyl) 3,4-dimethoxybenzoate
• InChI: InChI=1S/C15H12Br2O4/c1-19-13-5-3-9(7-14(13)20-2)15(18)21-12-6-4-10(16)8-11(12)17/h3-8H,1-2H3
• InChI Key: OHBXJNIQBKWYKY-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)Br)OC

Description

2,4-Dibromophenyl 3,4-dimethoxybenzoate is an aromatic ester featuring a 3,4-dimethoxybenzoate moiety esterified to a 2,4-dibromophenyl group. The compound’s structure includes two methoxy groups at the 3- and 4-positions of the benzoate ring and bromine atoms at the 2- and 4-positions of the phenyl ring.

Comparison with Similar Compounds

Table 1: Thermal Stability of Metal Complexes with Dimethoxybenzoate Ligands

Metal Ion	Ligand	Decomposition Temperature (K)	Final Product	Reference
Cu(II)	2,4-Dimethoxybenzoate	495–685 (oxycarbonate stage)	CuO
Cu(II)	3,4-Dimethoxybenzoate	Lower stability vs. 2,4-isomer	CuO
Nd(III)	2,4-Dimethoxybenzoate	983–1010	Nd₂O₃
Nd(III)	3,4-Dimethoxybenzoate	Lower stability vs. 2,4-isomer	Nd₂O₃

Halogen Substituent Effects on the Phenyl Group: Bromo vs. Chloro/Fluoro

Halogen substituents on the phenyl ring modulate biological activity and chemical reactivity:

• Antimicrobial Activity: Acylthioureas with 2,4-dibromophenyl groups exhibit potent anti-biofilm activity against Pseudomonas aeruginosa and Staphylococcus aureus. Bromine’s electronegativity and size enhance membrane penetration and target binding compared to chloro or fluoro derivatives .
• Synthetic Utility : Brominated aromatics are preferred intermediates in cross-coupling reactions (e.g., Suzuki-Miyaura), offering advantages over chlorinated analogues in reactivity .

Table 2: Comparative Bioactivity of Halogenated Aromatic Derivatives

Compound Class	Substituents	Target Microorganism	Activity (IC₅₀)	Reference
Acylthioureas	2,4-Dibromophenyl	P. aeruginosa (biofilm)	12.5 µM
Acylthioureas	3,4-Dichlorophenyl	P. aeruginosa (biofilm)	25.0 µM
Acylthioureas	2,4,5-Trifluorophenyl	S. aureus (biofilm)	50.0 µM